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Compound of Interest

Compound Name: 2-Bromo-5-chloronitrobenzene

Cat. No.: B041759 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides crucial safety and logistical information for 2-
Bromo-5-chloronitrobenzene (CAS No: 41513-04-6), a compound that requires careful

management in a laboratory setting. The following procedural guidelines are based on

established safety protocols for hazardous chemicals.

Hazard Identification and Classification:

2-Bromo-5-chloronitrobenzene is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its primary

hazards include:

Skin irritation (Category 2)[1]

Serious eye irritation (Category 2)[1]

Specific target organ toxicity — single exposure (Category 3), may cause respiratory

irritation[1]

It may also be harmful if swallowed.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure. The following

table summarizes the recommended PPE for handling this compound.
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Body Part Recommended Protection Specifications & Rationale

Eyes & Face
Chemical Splash Goggles and

Face Shield

Goggles should be worn to

protect against splashes. A

face shield provides an

additional layer of protection

for the entire face, especially

when there is a risk of

significant splashing.[3]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

provides an extra barrier.

Always inspect gloves before

use and change them

immediately upon

contamination.[3]

Body
Chemical-Resistant Laboratory

Coat

A lab coat made of a material

like Nomex® or 100% cotton

should be worn and fully

buttoned to protect the skin.[3]

Respiratory Certified Chemical Fume Hood

All handling of this compound

should be conducted within a

properly functioning chemical

fume hood to minimize

inhalation exposure.[3][4] If

engineering controls are

insufficient, a NIOSH-approved

respirator may be required,

necessitating a formal

respiratory protection program.

[3]

Feet
Closed-Toed, Chemical-

Resistant Shoes

Shoes must cover the entire

foot to prevent injury from spills

or falling objects.[3]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risk.

1. Preparation and Pre-Handling Check:

Familiarize yourself with the potential hazards by reviewing the Safety Data Sheet (SDS) for

2-Bromo-5-chloronitrobenzene.

Verify that the chemical fume hood is certified and functioning correctly.

Ensure all necessary PPE is available and in good condition.

Locate the nearest emergency equipment, including a safety shower, eyewash station, and

fire extinguisher.

2. Handling the Compound:

Always conduct all work within the sash of a chemical fume hood.[3][4]

When weighing the solid compound, do so in a closed container within the hood to prevent

the dispersal of dust.

Use appropriate tools (e.g., spatula, powder funnel) to avoid direct contact when transferring

the chemical.

Keep containers of the chemical tightly closed when not in use to prevent the release of

vapors.[5][6]

3. Post-Handling Procedures:

Thoroughly clean the work area at the end of the procedure.

Decontaminate any equipment that has come into contact with the chemical.

Carefully remove PPE to avoid self-contamination, removing gloves last.

Wash hands thoroughly with soap and water after removing gloves.[4][5]
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Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[4][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing and shoes. Get medical attention if irritation occurs.[4][5]

[6]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[4][5][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison

control center immediately.[4][5]

In Case of a Spill:

For minor spills, ensure adequate ventilation and wear appropriate PPE. Sweep up the solid

material and place it into a suitable, closed container for disposal.[5] Avoid creating dust. For

major spills, evacuate the area and contact your institution's environmental health and safety

department.[7]

Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Waste Segregation:

All solid waste contaminated with 2-Bromo-5-chloronitrobenzene (e.g., gloves, weigh

boats, filter paper) must be placed in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing this compound must be collected in a separate, labeled, and sealed

waste container. Do not mix with other incompatible waste streams.

Waste Container Management:
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Waste containers must be kept closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area.

Final Disposal:

Dispose of all waste containing 2-Bromo-5-chloronitrobenzene through a licensed

hazardous waste disposal company, in accordance with all local, state, and federal

regulations.[5][6]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 2-Bromo-5-chloronitrobenzene
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Proceed with caution
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If incident occurs

Post-Handling
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 2-Bromo-5-
chloronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b041759?utm_src=pdf-custom-synthesis
https://www.xixisys.com/substances/41513-04-6
https://www.xixisys.com/substances/41513-04-6
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-chloronitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-chloronitrobenzene
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_5_Bromo_1_chloro_2_methyl_3_nitrobenzene.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J97124_SDS.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b041759#personal-protective-equipment-for-handling-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/product/b041759#personal-protective-equipment-for-handling-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/product/b041759#personal-protective-equipment-for-handling-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/product/b041759#personal-protective-equipment-for-handling-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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